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Abstract
Disodium peroxydicarbonate (CAS No. 3313-92-6), with the chemical formula C₂Na₂O₆, is a

potent oxidizing agent with significant potential in various scientific and industrial applications.

This technical guide provides a comprehensive overview of its fundamental properties,

including its synthesis, chemical and physical characteristics, stability, and reactivity. Detailed

experimental protocols and data are presented to facilitate its use in research and

development. It is crucial to distinguish Disodium Peroxydicarbonate from sodium

percarbonate, which is an adduct of sodium carbonate and hydrogen peroxide

(2Na₂CO₃·3H₂O₂), as the two compounds have distinct chemical structures and properties.

Chemical Identity and Structure
Disodium peroxydicarbonate is the disodium salt of peroxydicarbonic acid. Its structure

features a peroxide bridge (-O-O-) linking two carbonate groups.

Table 1: Chemical Identity of Disodium Peroxydicarbonate
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Property Value

Chemical Name Disodium peroxydicarbonate

Synonyms
Peroxydicarbonic acid, disodium salt; Sodium

peroxydicarbonate

CAS Number 3313-92-6

Molecular Formula C₂Na₂O₆

Molecular Weight 165.997 g/mol [1]

IUPAC Name disodium;carboxylatooxy carbonate[2]

InChI
InChI=1S/C2H2O6.2Na/c3-1(4)7-8-

2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2[2]

SMILES C(=O)([O-])OOC(=O)[O-].[Na+][Na+][2]

Synthesis
The primary method for synthesizing disodium peroxydicarbonate is through the

electrochemical oxidation of aqueous carbonate solutions. The use of boron-doped diamond

(BDD) anodes is particularly effective for this process, as they exhibit a high overpotential for

the oxygen evolution reaction, thus favoring the formation of the peroxydicarbonate anion

(C₂O₆²⁻)[2][3][4].

Experimental Protocol: Electrochemical Synthesis
This protocol outlines a general procedure for the laboratory-scale synthesis of a disodium
peroxydicarbonate solution.

Materials:

Undivided electrochemical flow cell[5]

Boron-doped diamond (BDD) anode[2][3]

Stainless steel cathode[6]
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Power supply (galvanostat/potentiostat)

Chiller/circulator for temperature control

High-purity sodium carbonate (Na₂CO₃)

High-purity potassium carbonate (K₂CO₃)

High-purity potassium bicarbonate (KHCO₃)

Deionized water

Procedure:

Electrolyte Preparation: Prepare a mixed electrolyte solution, for example, by dissolving

1.125 M K₂CO₃, 0.90 M Na₂CO₃, and 0.225 M KHCO₃ in deionized water. The use of mixed

alkali salts and bicarbonate can enhance the concentration of the product[5][6].

Electrolysis:

Assemble the electrochemical flow cell with the BDD anode and stainless steel cathode.

Circulate the electrolyte through the cell at a high flow velocity (e.g., 170 cm s⁻¹)[3].

Maintain the electrolyte temperature below 18°C using the chiller[3].

Apply a high current density, for instance, in the range of 720 mA cm⁻² to 3.33 A cm⁻²[3]

[6].

Continue the electrolysis until the desired concentration of peroxodicarbonate is achieved.

The concentration can be monitored by iodometric titration[5].

Diagram 1: Electrochemical Synthesis Workflow
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Caption: Workflow for the electrochemical synthesis of disodium peroxydicarbonate.

Physical and Chemical Properties
Disodium peroxydicarbonate is a stable, white, microcrystalline powder under anhydrous

conditions[4][7].

Table 2: Physical and Chemical Properties of Disodium Peroxydicarbonate
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Property Value Experimental Method

Appearance
White microcrystalline

powder[4][7]
Visual Inspection

Solubility in Water 120 g/kg at 20°C[4][7] Gravimetric analysis

Decomposition in Water
Decomposes to H₂O₂ and

Na₂CO₃[4][7]
-

Stability
Stable as a solid, decomposes

in solution[4][7][8]
-

Oxidizing Properties Strong oxidizing agent[4][7] Redox reactions

Reactivity and Stability
Thermal Stability
While specific TGA/DSC data for solid disodium peroxydicarbonate is not readily available in

the reviewed literature, related compounds like potassium peroxydicarbonate are known to

decompose at elevated temperatures (141°C), releasing oxygen and carbon dioxide[3]. The

decomposition of peroxydicarbonates is an exothermic process and can be self-accelerating,

posing a potential hazard if not handled correctly[9].

Decomposition in Aqueous Solution
In aqueous solutions, disodium peroxydicarbonate is unstable and decomposes. The

peroxydicarbonate anion hydrolyzes to form hydrogen peroxide and carbonate[4][7]. The half-

life of the peroxodicarbonate anion at room temperature is approximately 69 minutes[10]. This

decomposition is a key aspect of its reactivity, as the in-situ generation of hydrogen peroxide in

an alkaline medium drives its oxidizing capabilities.

Diagram 2: Aqueous Decomposition Pathway
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Caption: Hydrolysis of the peroxydicarbonate anion in aqueous solution.

Oxidizing Properties
Disodium peroxydicarbonate is a powerful and versatile oxidizing agent, capable of reacting

with a wide range of organic substrates. Its reactivity is often attributed to the

peroxydicarbonate anion itself or the hydrogen peroxide formed upon its decomposition in

alkaline conditions.

Key Oxidation Reactions:

Sulfoxidation: It can selectively oxidize sulfides to sulfoxides or further to sulfones,

depending on the reaction conditions[5].

N-oxidation: Tertiary amines can be oxidized to the corresponding N-oxides[5].

Epoxidation: Alkenes, particularly electron-deficient ones like α,β-unsaturated carbonyl

compounds, can be converted to their respective epoxides[5].

Deborolative Hydroxylation: Arylboronic acids can be efficiently converted to phenols[11][12].

Diagram 3: General Oxidation Reaction Pathway
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Caption: General pathway for the oxidation of organic substrates.

Analytical Methods
The concentration of peroxydicarbonate in solution is typically determined by iodometric

titration. This method involves the reduction of the peroxide by iodide in an acidic medium,

followed by the titration of the liberated iodine with a standardized sodium thiosulfate

solution[5].

Experimental Protocol: Iodometric Titration
Materials:

Potassium iodide (KI)

Sulfuric acid (H₂SO₄), dilute solution

Standardized sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution

Sample containing peroxydicarbonate

Procedure:
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Acidify the sample solution containing peroxydicarbonate with dilute sulfuric acid.

Add an excess of potassium iodide solution. The peroxydicarbonate will oxidize the iodide to

iodine, resulting in a yellow-brown solution.

Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution

becomes a pale straw color.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate dropwise until the blue-black color disappears,

indicating the endpoint.

The concentration of peroxydicarbonate can be calculated from the volume of sodium

thiosulfate solution used.

Safety and Handling
Disodium peroxydicarbonate is a strong oxidizing agent and should be handled with care.

Hazards: It may intensify fire and is an oxidizer. It can be harmful if swallowed and may

cause serious eye irritation. When mixed with certain organic substances, it may initiate

combustion[4][7].

Precautions: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols.

Keep away from heat, sparks, open flames, and other ignition sources. Store in a cool, dry,

well-ventilated place away from combustible materials.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Conclusion
Disodium peroxydicarbonate is a potent oxidizing agent with a distinct chemical identity from

the more commonly known sodium percarbonate. Its synthesis is achievable through

electrochemical methods, and its reactivity in aqueous solutions is primarily driven by the

formation of hydrogen peroxide in an alkaline environment. This technical guide provides

foundational information for researchers and professionals to safely handle and utilize
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disodium peroxydicarbonate in various applications, from organic synthesis to environmental

remediation. Further research into the detailed spectroscopic and thermal properties of the

solid material would be beneficial for its broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pubs.acs.org [pubs.acs.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Concentrated Aqueous Peroxodicarbonate: Efficient Electrosyn‐ thesis and Use as
Oxidizer in Epoxidations, S‐, and N‐Oxidations - PMC [pmc.ncbi.nlm.nih.gov]

6. scilit.com [scilit.com]

7. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]

8. Peroxodicarbonate – a renaissance of an electrochemically generated green oxidizer -
Chemical Communications (RSC Publishing) [pubs.rsc.org]

9. Oxidation Chemistry of Bicarbonate and Peroxybicarbonate: Implications for Carbonate
Management in Energy Storage - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Peroxydicarbonate - Wikipedia [en.wikipedia.org]

11. Electrochemically Generated Peroxodicarbonate For Oxidation Reactions -
ChemistryViews [chemistryviews.org]

12. openscience.ub.uni-mainz.de [openscience.ub.uni-mainz.de]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Fundamental
Properties of Disodium Peroxydicarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600323#what-are-the-fundamental-properties-of-
disodium-peroxydicarbonate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1600323?utm_src=pdf-body
https://www.benchchem.com/product/b1600323?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/TG-DTG-DSC-curves-of-NaHCO-3-a-and-Na-2-CO-3-b_fig4_357444643
https://pubs.acs.org/doi/10.1021/acssuschemeng.4c02898
https://www.researchgate.net/publication/244670303_Electrochemical_Synthesis_of_Sodium_Peroxycarbonate_at_Boron-Doped_Diamond_Electrodes
https://www.researchgate.net/publication/239694433_Conversion_of_carbon_dioxide_to_peroxycarbonate_at_boron-doped_diamond_electrode
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324847/
https://www.scilit.com/publications/4181153fdc992ededf316958cc2ae483
https://ufdcimages.uflib.ufl.edu/AA/00/03/96/70/00001/kineticsmechanis00benn.pdf
https://pubs.rsc.org/en/content/articlelanding/2024/cc/d4cc02501f
https://pubs.rsc.org/en/content/articlelanding/2024/cc/d4cc02501f
https://pubmed.ncbi.nlm.nih.gov/37751528/
https://pubmed.ncbi.nlm.nih.gov/37751528/
https://en.wikipedia.org/wiki/Peroxydicarbonate
https://www.chemistryviews.org/electrochemically-generated-peroxodicarbonate-for-oxidation-reactions/
https://www.chemistryviews.org/electrochemically-generated-peroxodicarbonate-for-oxidation-reactions/
https://openscience.ub.uni-mainz.de/items/6300d1dc-fc9f-406a-8030-5ee263a84099
https://www.benchchem.com/product/b1600323#what-are-the-fundamental-properties-of-disodium-peroxydicarbonate
https://www.benchchem.com/product/b1600323#what-are-the-fundamental-properties-of-disodium-peroxydicarbonate
https://www.benchchem.com/product/b1600323#what-are-the-fundamental-properties-of-disodium-peroxydicarbonate
https://www.benchchem.com/product/b1600323#what-are-the-fundamental-properties-of-disodium-peroxydicarbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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